Cas no 110549-63-8 (2H-Pyran-2-one,4-methoxy-5-methyl-6-[7-methyl-8-(tetrahydro-3,4-dihydroxy-2,4,5-trimethyl-2-furanyl)-1,3,5,7-octatetraenyl]-,[2a(1E,3E,5E,7E),3b,4a,5a]- (9CI))

• Product Name: 2H-Pyran-2-one,4-methoxy-5-methyl-6-[7-methyl-8-(tetrahydro-3,4-dihydroxy-2,4,5-trimethyl-2-furanyl)-1,3,5,7-octatetraenyl]-,[2a(1E,3E,5E,7E),3b,4a,5a]- (9CI)
• CAS No: 110549-63-8
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• CID: 236944
• PubChem ID: 6442901
• Update Time: 2025-04-19

2H-Pyran-2-one,4-methoxy-5-methyl-6-[7-methyl-8-(tetrahydro-3,4-dihydroxy-2,4,5-trimethyl-2-furanyl)-1,3,5,7-octatetraenyl]-,[2a(1E,3E,5E,7E),3b,4a,5a]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-methoxy-5-methyl-6-[7-methyl-8-(tetrahydro-3,4-dihydroxy-2,4,5-trimethyl-2-furanyl)-1,3,5,7-octatetraenyl]-,[2a(1E,3E,5E,7E),3b,4a,5a]- (9CI)
• 2H-Pyran-2-one,4-methoxy-5-methyl-6-[7-methyl-8-(tetrahydro-3,4-dihydroxy-2,4,5-trimethyl-2-furanyl)-1,3,5,7-octatetraenyl]-,
• 6-[(1E,3E,5E,7E)-8-[(2S,3S,4S,5S)-3,4-dihydroxy-2,4,5-trimethyloxolan-2-yl]-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one
• 2H-Pyran-2-one, 4-methoxy-5-methyl-6-(7-methyl-8-(tetrahydro-3,4-dihydroxy-2,4,5-trimethyl-2-furanyl)-1,3,5,7-octatetraenyl)-, (2alpha(1E,3E,5E,7E),3beta,4alpha,5alpha)-
• 110549-63-8

• Inchi： 1S/C23H30O6/c1-15(14-22(4)21(25)23(5,26)17(3)29-22)11-9-7-8-10-12-18-16(2)19(27-6)13-20(24)28-18/h7-14,17,21,25-26H,1-6H3/b8-7+,11-9+,12-10+,15-14+/t17-,21+,22-,23+/m0/s1
• InChI Key： JLSVDPQAIKFBTO-DEZFPIPISA-N
• SMILES： O1[C@@H](C)[C@](C)([C@@H]([C@@]1(/C=C(/C=C/C=C/C=C/C1=C(C)C(=CC(=O)O1)OC)\C)C)O)O

Computed Properties

• Exact Mass: 402.204239
• Monoisotopic Mass: 402.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.18
• Boiling Point: 585.1°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.569
• PSA: 89.13000
• LogP: 3.31800